![molecular formula C6H6F4N2O2S B2984540 2-[5-(Trifluoromethyl)-1H-pyrazol-4-yl]ethanesulfonyl fluoride CAS No. 2137817-69-5](/img/structure/B2984540.png)
2-[5-(Trifluoromethyl)-1H-pyrazol-4-yl]ethanesulfonyl fluoride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[5-(Trifluoromethyl)-1H-pyrazol-4-yl]ethanesulfonyl fluoride is a chemical compound that has gained significant attention in scientific research due to its potential applications in biochemical and physiological studies. This compound is also known as TPEN, and it is a potent inhibitor of metalloproteinases, which are enzymes involved in various biological processes.
Mechanism of Action
TPEN acts as a chelator of metal ions, particularly zinc ions, which are essential cofactors for the activity of metalloproteinases. By binding to zinc ions, TPEN prevents the metalloproteinases from functioning properly, thereby inhibiting their activity.
Biochemical and Physiological Effects:
The inhibition of metalloproteinases by TPEN has been shown to have several biochemical and physiological effects. For example, TPEN has been shown to inhibit the invasion and migration of cancer cells, which are processes that are dependent on the activity of metalloproteinases. Additionally, TPEN has been shown to reduce the angiogenic potential of endothelial cells, which is also dependent on the activity of metalloproteinases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using TPEN in lab experiments is its potency as a metalloproteinase inhibitor. TPEN has been shown to be more potent than other metalloproteinase inhibitors such as EDTA and o-phenanthroline. Additionally, TPEN is relatively stable and can be stored for extended periods of time. However, one limitation of using TPEN is its potential toxicity, particularly at high concentrations. Therefore, careful optimization of experimental conditions is necessary to ensure that TPEN is used at safe and effective concentrations.
Future Directions
There are several future directions for the use of TPEN in scientific research. One potential direction is the development of TPEN-based therapies for the treatment of cancer and other diseases that are dependent on the activity of metalloproteinases. Additionally, TPEN could be used in combination with other inhibitors or chemotherapeutic agents to enhance their efficacy. Finally, further studies are needed to elucidate the role of metalloproteinases in various biological processes and to identify new targets for TPEN and other metalloproteinase inhibitors.
Synthesis Methods
The synthesis of TPEN involves the reaction of 5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid with ethanesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with hydrogen fluoride to yield TPEN.
Scientific Research Applications
TPEN has been extensively used in scientific research as a tool to study the role of metalloproteinases in various biological processes. It has been shown to inhibit the activity of several metalloproteinases, including matrix metalloproteinases (MMPs), adamalysins, and disintegrins. These enzymes are involved in processes such as extracellular matrix remodeling, cell migration, and angiogenesis.
Properties
IUPAC Name |
2-[5-(trifluoromethyl)-1H-pyrazol-4-yl]ethanesulfonyl fluoride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6F4N2O2S/c7-6(8,9)5-4(3-11-12-5)1-2-15(10,13)14/h3H,1-2H2,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTPVABXNDJNCNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC(=C1CCS(=O)(=O)F)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6F4N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.